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Compound of Interest

Compound Name: Erythrinin F

Cat. No.: B1632257 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
Erythrinin F is a naturally occurring isoflavonoid isolated from plant species of the Erythrina

genus, such as Erythrina arborescens.[1][2] As a member of the flavonoid class of compounds,

Erythrinin F and its analogs are subjects of interest in drug discovery and biomedical research

for their potential biological activities.[3][4] Accurate and reproducible experimental results rely

on the correct preparation and storage of stock solutions. This document provides a detailed

protocol for the preparation of an Erythrinin F stock solution, including information on its

physicochemical properties, recommended solvents, and best practices for storage and

handling.

Physicochemical Properties of Erythrinin F
A clear understanding of the physicochemical properties of Erythrinin F is essential for its

proper handling and use in experimental settings.
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Property Value Source

CAS Number 1616592-60-9 Internal Data

Molecular Formula C₂₀H₁₈O₇ Internal Data

Molecular Weight 370.4 g/mol Internal Data

Appearance
Likely a solid, color to be

determined by pure compound
General knowledge

General Solubility

Soluble in Dimethyl Sulfoxide

(DMSO), Chloroform,

Dichloromethane, Ethyl

Acetate, Acetone.[5][6]

ChemFaces, BioCrick

Experimental Protocol: Preparation of Erythrinin F
Stock Solution
This protocol outlines the steps for preparing a 10 mM stock solution of Erythrinin F in DMSO.

This is a common starting concentration for many in vitro assays.

Materials:

Erythrinin F (solid powder)

Dimethyl Sulfoxide (DMSO), anhydrous, cell culture grade

Sterile, amber microcentrifuge tubes or vials

Calibrated analytical balance

Pipettors and sterile, filtered pipette tips

Vortex mixer

Personal Protective Equipment (PPE): safety glasses, lab coat, and chemical-resistant

gloves (nitrile gloves may degrade with prolonged DMSO exposure; butyl rubber or

fluoroelastomer are recommended).[7]
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Procedure:

Pre-analysis Preparation:

Bring the vial of Erythrinin F powder to room temperature before opening to prevent

condensation of moisture.

Ensure all glassware and equipment are clean, dry, and sterile if the stock solution is for

cell-based assays.

Weighing Erythrinin F:

On a calibrated analytical balance, carefully weigh out 3.704 mg of Erythrinin F. This will

be sufficient to prepare 1 mL of a 10 mM stock solution.

Calculation:

Desired Concentration (M) = 0.010 mol/L

Molecular Weight (MW) = 370.4 g/mol

Desired Volume (V) = 0.001 L

Weight (g) = M x MW x V = 0.010 mol/L x 370.4 g/mol x 0.001 L = 0.003704 g = 3.704

mg

Dissolution:

Transfer the weighed Erythrinin F to a sterile, amber microcentrifuge tube.

Add 1 mL of anhydrous DMSO to the tube.

Cap the tube tightly and vortex thoroughly for 1-2 minutes until the solid is completely

dissolved. Gentle warming in a water bath (up to 37°C) can be used to aid dissolution if

necessary, but avoid excessive heat.

Aliquoting and Storage:
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Once fully dissolved, aliquot the stock solution into smaller, single-use volumes in sterile,

amber microcentrifuge tubes. This minimizes freeze-thaw cycles and exposure to light.

Clearly label each aliquot with the compound name, concentration, solvent, and date of

preparation.

For short-term storage (up to two weeks), store the aliquots at -20°C.

For long-term storage, it is recommended to store the aliquots at -80°C. Isoflavonoid

aglycones are generally more stable than their glycoside counterparts, and lower

temperatures will help preserve the integrity of the compound.[8]

Safety Precautions
Handling:

Always handle Erythrinin F and DMSO in a well-ventilated area, preferably within a

chemical fume hood.

Wear appropriate PPE, including safety glasses, a lab coat, and chemical-resistant gloves.[7]

Avoid inhalation of the powder and direct contact with skin and eyes. In case of contact, rinse

thoroughly with water.

DMSO is a powerful solvent and can facilitate the absorption of other chemicals through the

skin.[7] Exercise caution when handling DMSO solutions.

Disposal:

Dispose of all waste materials, including unused stock solution and contaminated labware, in

accordance with local, state, and federal regulations for chemical waste.

Signaling Pathways and Experimental Workflows
The following diagrams illustrate the general workflow for preparing the Erythrinin F stock

solution and a conceptual representation of how it might be used to investigate a signaling

pathway.
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Workflow for Erythrinin F Stock Solution Preparation

Preparation

Storage

Start: Obtain Erythrinin F Powder

Weigh 3.704 mg Erythrinin F

Equilibrate to room temp

Dissolve in 1 mL DMSO

Vortex until dissolved

Aliquot into single-use vials

Store at -20°C (short-term) or -80°C (long-term)

End: Ready for experimental use

Click to download full resolution via product page

Caption: A flowchart of the key steps for preparing an Erythrinin F stock solution.
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Conceptual Use of Erythrinin F in a Signaling Pathway Assay

Cell Culture Treatment

Analysis

Culture target cells

Seed cells in assay plates

Treat cells with Erythrinin F

Erythrinin F
Stock Solution (10 mM)

Prepare working dilutions

Perform signaling pathway assay
(e.g., Western Blot, qPCR)

Analyze and interpret data

Click to download full resolution via product page

Caption: A conceptual workflow for using an Erythrinin F stock solution in a cell-based assay.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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